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Audience: Researchers, scientists, and drug development professionals.

Introduction

M-525 is a first-in-class, highly potent, and irreversible small-molecule inhibitor of the menin-

Mixed Lineage Leukemia (MLL) protein-protein interaction.[1][2][3] This interaction is critical for

the oncogenic activity of MLL fusion proteins, which are drivers of certain types of acute

leukemia, particularly those with MLL gene rearrangements (MLL-r).[1][4][5][6][7] M-525 binds

to menin, disrupting its association with MLL fusion proteins and subsequently downregulating

the expression of downstream target genes such as HOXA9 and MEIS1.[1][4][8] This leads to

the inhibition of cell proliferation, induction of apoptosis, and cellular differentiation in MLL-r

leukemia cells.[7][9][10] These application notes provide detailed protocols for in vitro cell-

based assays to characterize the activity of M-525.

I. Data Presentation
The following tables summarize the reported in vitro activity of M-525 and other menin-MLL

inhibitors in relevant leukemia cell lines.

Table 1: In Vitro Anti-proliferative Activity of M-525 and Other Menin-MLL Inhibitors
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Compound Cell Line MLL Status Assay Type IC50 (nM) Reference

M-525 MV4;11 MLL-AF4 Cell Growth 3 [1][2][3]

M-525 MOLM-13 MLL-AF9 Cell Growth - [1]

M-525 HL-60 MLL-wt Cell Growth 2000 [2][3]

M-808 MV4;11 MLL-AF4 Cell Growth 4 [1]

M-808 MOLM-13 MLL-AF9 Cell Growth 1 [1]

M-89 MV4;11 MLL-AF4 Cell Growth 25 [11]

M-89 MOLM-13 MLL-AF9 Cell Growth 55 [9]

M-1121 MV4;11 MLL-AF4 Cell Growth 10.3 [11]

M-1121 MOLM-13 MLL-AF9 Cell Growth 51.5 [11]

MI-538 MV4;11 MLL-AF4 Cell Growth 21 [1][11]

D0060-319 MV4;11 MLL-AF4 CCK-8 4.0 [12]

D0060-319 MOLM-13 MLL-AF9 CCK-8 1.7 [12]

D0060-319 Kasumi-1 MLL-wt CCK-8 >10,000 [12]

D0060-319 K562 MLL-wt CCK-8 >10,000 [12]

D0060-319 HL-60 MLL-wt CCK-8 >10,000 [12]

BAY-155 MV4;11 MLL-AF4 Proliferation - [13]

BAY-155 MOLM-13 MLL-AF9 Proliferation - [13]

Table 2: Effect of M-525 on MLL Target Gene Expression
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Cell Line
MLL
Status

Treatmen
t

Duration
Target
Gene

Effect
Referenc
e

MV4;11 MLL-AF4
M-525 (3-

300 nM)
24 h

MEIS1,

HOX

genes

Suppressio

n
[2][3]

MOLM-13 MLL-AF9
M-525 (3-

300 nM)
24 h

MEIS1,

HOX

genes

Suppressio

n
[2][3]

II. Experimental Protocols
This section provides detailed methodologies for key in vitro experiments to assess the cellular

effects of M-525.

A. Cell Viability Assay (MTT/MTS Protocol)
This assay measures the metabolic activity of cells as an indicator of cell viability and

proliferation.[14]

Materials:

MLL-rearranged leukemia cell lines (e.g., MV4;11, MOLM-13)

MLL wild-type leukemia cell line (e.g., HL-60, K562) for selectivity testing

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

M-525 (stock solution in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-

dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

Solubilization solution (for MTT assay)

96-well plates
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Microplate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete culture medium.

Compound Treatment: Prepare serial dilutions of M-525 in culture medium. Add the desired

concentrations of M-525 to the wells. Include a vehicle control (DMSO) and a no-treatment

control.

Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

MTT/MTS Addition:

For MTT assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for

4 hours at 37°C.[15] Then, add 100 µL of solubilization solution and incubate overnight at

37°C.[14]

For MTS assay: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at

37°C.[15][16]

Data Acquisition: Measure the absorbance at 570 nm for the MTT assay[15][17] or 490 nm

for the MTS assay[16] using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Plot the cell viability against the log concentration of M-525 to determine the IC50 value.

B. Apoptosis Assay (Annexin V/PI Staining by Flow
Cytometry)
This assay detects apoptosis by identifying the externalization of phosphatidylserine (Annexin

V staining) and loss of membrane integrity (Propidium Iodide staining).[7]

Materials:

MLL-rearranged leukemia cell line (e.g., MV4;11)
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M-525

Annexin V-FITC/PI Apoptosis Detection Kit

Binding Buffer

Flow cytometer

Protocol:

Cell Treatment: Seed cells in a 6-well plate and treat with various concentrations of M-525
for 24-48 hours. Include a vehicle control.

Cell Harvesting: Harvest the cells by centrifugation.

Staining:

Wash the cells with cold PBS.

Resuspend the cells in 1X Binding Buffer.

Add Annexin V-FITC and Propidium Iodide to the cell suspension.

Incubate for 15 minutes at room temperature in the dark.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-

positive, PI-negative cells are considered early apoptotic, while Annexin V-positive, PI-

positive cells are late apoptotic/necrotic.

C. Cell Cycle Analysis (Propidium Iodide Staining by
Flow Cytometry)
This protocol is for analyzing the distribution of cells in different phases of the cell cycle based

on DNA content.[18][19][20]

Materials:

MLL-rearranged leukemia cell line (e.g., MV4;11)
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M-525

Cold 70% ethanol

PBS

Propidium Iodide (PI) staining solution containing RNase A

Flow cytometer

Protocol:

Cell Treatment: Treat cells with M-525 at various concentrations for 24-48 hours.

Cell Fixation:

Harvest and wash the cells with PBS.

Fix the cells by dropwise addition of cold 70% ethanol while vortexing gently.[20]

Incubate at -20°C for at least 2 hours.[18]

Staining:

Wash the fixed cells with PBS to remove the ethanol.

Resuspend the cell pellet in PI staining solution containing RNase A.

Incubate for 30 minutes at room temperature in the dark.[20]

Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The

data will show the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

D. Caspase Activity Assay (Caspase-Glo® 3/7 Assay)
This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases

in apoptosis.[21][22]

Materials:
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MLL-rearranged leukemia cell line (e.g., MOLM-13)

M-525

Caspase-Glo® 3/7 Assay System

White-walled 96-well plates

Luminometer

Protocol:

Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with M-525
for the desired time.

Reagent Addition: Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.[21]

Incubation: Mix the contents by orbital shaking and incubate at room temperature for 1-2

hours.[21]

Data Acquisition: Measure the luminescence using a luminometer.

Data Analysis: The luminescent signal is proportional to the amount of caspase activity.

III. Mandatory Visualizations
A. Signaling Pathway of M-525 Action
Caption: Signaling pathway of M-525 in MLL-rearranged leukemia.

B. Experimental Workflow for M-525 Cell Viability Assay
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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